5-[(Pent-4-yn-2-yl)amino]pyridine-2-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• SMILES: CC(CC#C)NC1=CN=C(C=C1)C(=O)O
• InChI: InChI=1S/C11H12N2O2/c1-3-4-8(2)13-9-5-6-10(11(14)15)12-7-9/h1,5-8,13H,4H2,2H3,(H,14,15)
• InChIKey: UFFSTPNPORQRDT-UHFFFAOYSA-N

5-[(Pent-4-yn-2-yl)amino]pyridine-2-carboxylic acid CAS 1593813-98-9: Procurement-Relevant Structural & Physicochemical Profile

5-[(Pent-4-yn-2-yl)amino]pyridine-2-carboxylic acid (CAS 1593813-98-9) is a 5‑amino‑substituted picolinic acid derivative bearing a chiral pent‑4‑yn‑2‑yl side chain, with molecular formula C₁₁H₁₂N₂O₂ and molecular weight 204.23 g·mol⁻¹ . The compound combines a terminal alkyne group, a secondary amine linker, and a 2‑carboxypyridine (picolinic acid) core capable of bidentate metal chelation. Its calculated partition coefficient (LogP ≈ 1.60) and topological polar surface area (TPSA ≈ 62.2 Ų) distinguish it physicochemically from simpler 5‑aminopicolinic acid building blocks . This compound is supplied primarily as a racemic mixture for research‑use‑only applications in medicinal chemistry, chemical biology probe development, and coordination chemistry .

▸ Terminal alkyne for CuAAC click chemistry

▸ Chiral pent-4-yn-2-yl side chain for stereochemical control

▸ Picolinic acid core enables bidentate metal chelation

Why Generic 5‑Aminopicolinic Acids Cannot Replace 5-[(Pent-4-yn-2-yl)amino]pyridine-2-carboxylic acid in Research Applications

Substituting 5‑aminopicolinic acid (CAS 24242‑20‑4, MW 138.12) or its simple N‑alkyl derivatives for the target compound eliminates three functionally decisive features simultaneously: the terminal alkyne required for copper‑catalyzed azide‑alkyne cycloaddition (CuAAC), the chiral secondary carbon that enables asymmetric induction or diastereomeric probe design, and the substantially increased lipophilicity (Δ LogP ≈ +0.66 vs. 5‑aminopicolinic acid) that modulates membrane permeability and protein binding [1]. Positional isomers such as 6‑[(pent‑4‑yn‑2‑yl)amino]pyridine‑2‑carboxylic acid (CAS 1597087‑35‑8) relocate the amino‑alkyne arm to the 6‑position, altering the electronic environment of the carboxylic acid and disrupting the chelation geometry essential for metalloenzyme inhibitor design . Generic substitution therefore forfeits the orthogonal conjugation handle, the chiral information, and the specific pharmacophoric geometry that define this compound’s utility as a versatile intermediate and probe precursor.

Lack of terminal alkyne prevents CuAAC, blocking bioorthogonal conjugation strategies.

Achiral side chain eliminates stereochemical discrimination needed for asymmetric probe design.

6-amino positional isomer may disrupt bidentate chelation geometry, altering metal-binding affinity.

• [1] Chemsrc. 5-Aminopicolinic acid – CAS 24242-20-4. LogP: 0.94320. https://www.chemsrc.com (via Kuujia, accessed 2026-05-10). View Source

Quantitative Differentiation Evidence for 5-[(Pent-4-yn-2-yl)amino]pyridine-2-carboxylic acid vs. Closest Analogs

Terminal Alkyne Click Chemistry Competency vs. 5‑Aminopicolinic Acid and N‑Alkyl Analogs

The target compound bears a terminal alkyne (C≡CH) at the terminus of its pent‑4‑yn‑2‑yl side chain, enabling participation in copper(I)‑catalyzed azide‑alkyne cycloaddition (CuAAC), the archetypal ‘click’ reaction. In contrast, 5‑aminopicolinic acid (CAS 24242‑20‑4) and its saturated N‑alkyl derivatives (e.g., N‑ethyl, N‑butyl) lack an alkyne entirely and cannot undergo CuAAC without prior functionalization . The alkyne‑containing analog 5‑[(prop‑2‑yn‑1‑yl)amino]pyridine‑2‑carboxylic acid (CAS 1552245‑10‑9) possesses a terminal alkyne but lacks the chiral methyl‑substituted carbon present in the target compound, forfeiting stereochemical discrimination . Quantitative kinetic parameters for CuAAC are class‑level properties of terminal alkynes; typical second‑order rate constants for CuAAC with benzyl azide under standard conditions (CuSO₄/sodium ascorbate, H₂O/t‑BuOH) range from 10⁻² to 10⁰ M⁻¹s⁻¹ for terminal alkynes [1].

CuAAC Competency

Class-level

Target: Terminal alkyne present (C≡CH); Comparator: alkyne absent (5-aminopicolinic acid) or achiral propargyl analog

Enables direct CuAAC conjugation without prior alkyne installation.

CuAAC rate constants are class-level; verify under specific azide/ligand conditions.

Evidence Dimension	Presence of terminal alkyne for CuAAC click chemistry
Target Compound Data	Terminal alkyne present (C≡CH); pent‑4‑yn‑2‑yl side chain
Comparator Or Baseline	5‑Aminopicolinic acid (CAS 24242‑20‑4): alkyne absent; 5‑[(Prop‑2‑yn‑1‑yl)amino]picolinic acid (CAS 1552245‑10‑9): terminal alkyne present but no chiral carbon in side chain
Quantified Difference	CuAAC competency: present (target) vs. absent (5‑aminopicolinic acid); stereochemical information: present (chiral C2, target) vs. absent (propargyl analog)
Conditions	Structural/compositional comparison; CuAAC reactivity is a class property of terminal alkynes

Why This Matters

Procurement of the target compound provides a ready‑to‑use, alkyne‑functionalized picolinic acid building block that eliminates the need for multi‑step synthetic installation of a click handle, accelerating probe synthesis and bioconjugation workflows.

• [1] Kolb, H.C.; Finn, M.G.; Sharpless, K.B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew. Chem. Int. Ed., 40, 2004–2021. DOI: 10.1002/1521-3773(20010601)40:11<2004::AID-ANIE2004>3.0.CO;2-5. View Source

Chiral Side Chain Enantiomeric Discrimination vs. Achiral Alkynyl and Alkyl Analogs

The pent‑4‑yn‑2‑yl side chain of the target compound introduces a stereogenic center at the carbon bearing the methyl group (C2 of the pentynyl chain). The chiral synthon (2S)‑pent‑4‑yn‑2‑amine is a recognized intermediate in asymmetric synthesis and is a substructure of the FDA‑approved antifolate pralatrexate, where the (S)‑enantiomer is critical for pharmacological activity [1]. In contrast, the propargyl analog 5‑[(prop‑2‑yn‑1‑yl)amino]pyridine‑2‑carboxylic acid (CAS 1552245‑10‑9) possesses a linear, achiral side chain (CH₂–C≡CH), and 5‑aminopicolinic acid has no side chain at all . The target compound, supplied as a racemate, offers the opportunity for chiral resolution or asymmetric elaboration to yield enantiomerically enriched probes or ligands, a capability absent in all achiral comparators.

Chiral Center Count

Context-dependent

Chiral centers: 1 (target, racemic) vs. 0 (comparators – 5-aminopicolinic acid, propargyl analog)

Allows diastereomeric probe synthesis and chiral resolution for stereochemical studies.

Racemic mixture supplied; enantiopure probes require chiral separation or asymmetric elaboration.

Evidence Dimension	Presence of a chiral center in the side chain
Target Compound Data	One stereogenic carbon (racemic mixture as supplied); pent‑4‑yn‑2‑yl group with methyl substitution at C2
Comparator Or Baseline	5‑[(Prop‑2‑yn‑1‑yl)amino]picolinic acid (CAS 1552245‑10‑9): zero stereogenic centers (CH₂–C≡CH); 5‑Aminopicolinic acid: zero stereogenic centers (no side chain)
Quantified Difference	Chiral centers: 1 (target) vs. 0 (both comparators); opportunity for enantiomeric resolution and asymmetric diversification
Conditions	Structural comparison; chiral amine building block (2S)‑pent‑4‑yn‑2‑amine is known and used in approved drug pralatrexate

Why This Matters

For laboratories pursuing stereochemistry‑dependent biological studies or asymmetric catalyst development, the target compound is the only commercially available 5‑amino‑picolinic acid building block that carries a chiral alkynyl side chain, enabling diastereomeric probe synthesis without requiring de novo chiral amine preparation.

• [1] FlyBase Chemical Report: Pralatrexate. https://flybase.org/reports/FBch0000964518.htm (accessed 2026-05-10). Pralatrexate incorporates N‑4‑[1‑(2,4‑diaminopteridin‑6‑yl)pent‑4‑yn‑2‑yl]benzoyl‑L‑glutamic acid, demonstrating the pharmacological relevance of the chiral pent‑4‑yn‑2‑yl motif. View Source

Lipophilicity (LogP) and Predicted Membrane Permeability vs. 5‑Aminopicolinic Acid

The target compound exhibits a calculated LogP of 1.6035 (ALogP) based on vendor‑reported computational data, reflecting the lipophilic contribution of the pent‑4‑yn‑2‑yl side chain . By comparison, 5‑aminopicolinic acid (CAS 24242‑20‑4) has a reported LogP of approximately 0.94 (ALogP) or −0.23 (KowWin estimate), indicating substantially lower lipophilicity [1]. The Δ LogP of +0.66 translates to an approximately 4.6‑fold increase in octanol‑water partition coefficient, which, based on established correlations between LogP and passive membrane permeability, predicts enhanced cellular uptake for the target compound compared to the unsubstituted parent [2]. The topological polar surface area (TPSA) of the target compound is 62.22 Ų, well within the <140 Ų threshold for oral bioavailability proposed by Veber et al., while the added lipophilicity does not breach the Lipinski Rule of Five (LogP <5) .

Lipophilicity (LogP)

Context-dependent

Δ LogP ≈ +0.66 vs. 5-aminopicolinic acid; ~4.6× higher predicted octanol-water partition

Higher predicted passive permeability may improve cell-based assay performance.

Calculated ALogP; confirm experimentally with permeability assays.

Evidence Dimension	Calculated lipophilicity (LogP) and predicted membrane permeability
Target Compound Data	ALogP = 1.6035; TPSA = 62.22 Ų; MW = 204.23 (Leyan data)
Comparator Or Baseline	5‑Aminopicolinic acid: ALogP ≈ 0.94 [1] or Log Kow = −0.23 (KowWin) ; MW = 138.12; TPSA ≈ 76 Ų
Quantified Difference	Δ ALogP ≈ +0.66 (target vs. 5‑aminopicolinic acid); estimated ~4.6‑fold higher octanol‑water partition coefficient
Conditions	Calculated LogP values (ALogP model); experimental LogP determination not available for the target compound

Why This Matters

Users requiring a picolinic acid probe with improved cell permeability should select the target compound over 5‑aminopicolinic acid, as the higher LogP predicts more favorable passive diffusion across lipid bilayers while retaining drug‑like physicochemical space.

• [1] Kuujia. 5-Aminopicolinic Acid – CAS 24242-20-4; LogP: 0.94320. https://ja.kuujia.com/cas/24242-20-4.html (accessed 2026-05-10). View Source
• [2] Lipinski, C.A.; Lombardo, F.; Dominy, B.W.; Feeney, P.J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 46(1–3), 3–26. DOI: 10.1016/S0169-409X(00)00129-0. View Source

Positional Isomer Differentiation: 5‑Amino vs. 6‑Amino vs. 4‑Amino Pyridine‑2‑carboxylic Acid Chelation Geometries

Picolinic acid (pyridine‑2‑carboxylic acid) is a bidentate chelator that coordinates metal ions via the pyridine nitrogen and the carboxylate oxygen, forming stable 5‑membered chelate rings with Cu(II), Zn(II), Fe(II), and other biologically relevant metals [1]. The position of the amino substituent on the pyridine ring modulates the electron density at both the pyridine nitrogen and the carboxylate group, directly affecting the pKa of the carboxylic acid and the stability constants of metal complexes. The target compound bears the amino‑alkyne substituent at the 5‑position (para to the nitrogen, meta to the carboxylate), which exerts an electron‑donating resonance effect that increases the pKa of the carboxylic acid (predicted pKa ~1.33 for 5‑aminopicolinic acid vs. ~0.9 for unsubstituted picolinic acid) [2]. In the positional isomer 6‑[(pent‑4‑yn‑2‑yl)amino]pyridine‑2‑carboxylic acid (CAS 1597087‑35‑8), the amino group is ortho to the carboxylate, enabling intramolecular hydrogen bonding that can compete with metal coordination and alter chelation stoichiometry . The 5‑substitution pattern preserves unobstructed bidentate chelation while providing the electronic tuning needed for optimising metalloenzyme inhibitor potency.

Chelation Geometry

Class-level

5-substitution retains unobstructed bidentate chelation; 6-isomer introduces competing intramolecular H-bonding

Preserves canonical picolinic acid metal-binding mode for metalloenzyme inhibitor design.

Metal-binding stability constants not publicly available; validate chelation affinity empirically.

Evidence Dimension	Positional effect of amino substituent on picolinic acid metal‑chelation properties
Target Compound Data	5‑[(Pent‑4‑yn‑2‑yl)amino] substitution: amino group para to pyridine N, meta to –COOH; predicted COOH pKa ~1.33
Comparator Or Baseline	6‑[(Pent‑4‑yn‑2‑yl)amino]pyridine‑2‑carboxylic acid (CAS 1597087‑35‑8): amino ortho to –COOH, potential for intramolecular H‑bonding; 4‑[(Pent‑4‑yn‑2‑yl)amino]pyridine‑3‑carboxylic acid (CAS 1599625‑10‑1): different ring positions
Quantified Difference	Positional isomerism alters intramolecular H‑bonding potential and electron density at the chelation site; quantitative comparison of metal‑binding stability constants across positional isomers not available in the public domain
Conditions	Structural comparison; metal chelation properties inferred from picolinic acid coordination chemistry literature

Why This Matters

For metalloenzyme inhibitor development where precise coordination geometry is critical, the 5‑substitution pattern of the target compound preserves the canonical picolinic acid chelation mode while the 6‑substituted isomer introduces competing intramolecular interactions that may weaken metal binding.

• [1] Anderegg, G. (1960). Pyridinderivate als Komplexbildner. III. Die Metallkomplexe der Picolinsäure. Helv. Chim. Acta, 43, 414–422. DOI: 10.1002/hlca.19600430211. View Source
• [2] ChemicalBook. 5-Aminopyridine-2-carboxylic acid – CAS 24242-20-4; predicted pKa 1.33±0.50. https://www.chemicalbook.cn (accessed 2026-05-10). View Source

Pharmacophoric Validation of the Pent‑4‑yn‑2‑yl Motif via the FDA‑Approved Drug Pralatrexate

The pent‑4‑yn‑2‑yl chiral side chain of the target compound is a substructure of pralatrexate (Folotyn®), an FDA‑approved antifolate for relapsed/refractory peripheral T‑cell lymphoma [1]. In pralatrexate, (S)‑N‑[1‑(2,4‑diaminopteridin‑6‑yl)pent‑4‑yn‑2‑yl]‑benzoyl‑L‑glutamate, the chiral alkynyl linker is essential for optimal dihydrofolate reductase (DHFR) binding and cellular uptake via the reduced folate carrier [2]. The presence of this identical pharmacophoric fragment in an approved oncology drug provides clinical‑level validation of the pent‑4‑yn‑2‑yl motif for engaging biological targets with favorable pharmacokinetics. In contrast, the simpler propargyl analog (CH₂–C≡CH) lacks the methyl‑branched chiral carbon and has never appeared in an approved drug structure, representing an untested pharmacophoric space .

Pharmacophoric Precedent

Context-dependent

Pent-4-yn-2-yl motif present in pralatrexate (FDA-approved); pralatrexate DHFR Ki ~1 nM

Supports pharmacophore-informed design; provides research model context for fragment-based approaches.

Pralatrexate data only; target compound activity requires independent testing.

Evidence Dimension	Pharmacophoric validation of the pent‑4‑yn‑2‑yl side chain in approved drugs
Target Compound Data	Contains the pent‑4‑yn‑2‑yl fragment (identical substructure to pralatrexate linker)
Comparator Or Baseline	5‑[(Prop‑2‑yn‑1‑yl)amino]picolinic acid (CAS 1552245‑10‑9): contains propargyl (CH₂–C≡CH), no approved drug contains propargyl‑aminopyridine‑carboxylic acid as a core pharmacophore
Quantified Difference	FDA‑approved drug precedent: 1 (pralatrexate, for pent‑4‑yn‑2‑yl motif) vs. 0 (for propargyl‑aminopicolinic acid motif); pralatrexate Ki for DHFR: ~1 nM [2]
Conditions	Pharmacophoric comparison based on substructure search against FDA‑approved drug database

Why This Matters

For medicinal chemistry teams pursuing fragment‑based or structure‑based drug design, the pent‑4‑yn‑2‑yl motif offers pre‑validated pharmacological relevance, de‑risking lead optimization compared to untested alkynyl side chains.

• [1] FlyBase Chemical Report: Pralatrexate. https://flybase.org/reports/FBch0000964518.htm (accessed 2026-05-10). View Source
• [2] O'Connor, O.A. et al. (2011). Pralatrexate in patients with relapsed or refractory peripheral T‑cell lymphoma: results from the pivotal PROPEL study. J. Clin. Oncol., 29(9), 1182–1189. DOI: 10.1200/JCO.2010.29.9024. View Source

Dual‑Functionality: Concurrent Metal Chelation and Bioorthogonal Conjugation vs. Single‑Function Analogs

The target compound uniquely integrates a bidentate metal‑chelating picolinic acid head with a terminal alkyne tail in a single small molecule (MW 204.23), enabling simultaneous metal coordination and CuAAC‑based conjugation without additional synthetic manipulation . Picolinic acid itself (CAS 98‑98‑6, MW 123.11) chelates metals but lacks a conjugation handle; 5‑ethynylpicolinic acid (CAS 17880‑57‑8, MW 147.13) provides an alkyne directly attached to the pyridine ring but lacks the amine spacer that decouples chelation geometry from click reactivity and lacks the chiral carbon [1]. The secondary amine linker in the target compound introduces a degree of conformational flexibility (4 rotatable bonds) that allows the alkyne to adopt an orientation orthogonal to the metal‑binding plane, minimising interference between chelation and conjugation events . This dual‑functional architecture is particularly valuable for designing activity‑based probes where the picolinate moiety targets a metalloprotein active site and the alkyne enables subsequent fluorescent tagging or affinity enrichment.

Dual Functionality

Class-level

2 orthogonal handles (chelation + alkyne) vs. 1 (chelation only) for picolinic acid; minimal MW overhead (+81 Da)

Streamlines bifunctional metalloprotein probe synthesis without sequential protection/deprotection steps.

Conjugation efficiency depends on azide partner and CuAAC conditions; test with specific reporter azides.

Evidence Dimension	Simultaneous metal chelation and bioorthogonal conjugation capability
Target Compound Data	Bidentate chelator (picolinic acid) + terminal alkyne + flexible secondary amine linker; MW 204.23; 4 rotatable bonds
Comparator Or Baseline	Picolinic acid (CAS 98‑98‑6): chelator only, no alkyne; 5‑Ethynylpicolinic acid (CAS 17880‑57‑8): chelator + alkyne directly attached to ring, no amine spacer, no chiral carbon
Quantified Difference	Functional handles: 2 orthogonal (chelation + click) for target vs. 1 (chelation only) for picolinic acid; MW penalty only +81.12 Da over picolinic acid for the added click functionality
Conditions	Structural feature comparison; no quantitative rate data for CuAAC of the target compound specifically reported

Why This Matters

This compound is the most compact commercially available building block that combines picolinate‑based metal chelation with a terminal alkyne click handle, enabling streamlined synthesis of dual‑functional metalloprotein probes without requiring sequential protection/deprotection steps.

• [1] PubChem. Picolinic acid – CID 1018, MW 123.11. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-10). View Source

Optimal Research and Industrial Application Scenarios for 5-[(Pent-4-yn-2-yl)amino]pyridine-2-carboxylic acid

Synthesis of Clickable Activity‑Based Probes for Metalloprotein Targets

The dual‑functional architecture of the target compound – combining a picolinate metal‑chelating head with a terminal alkyne click handle – makes it an ideal scaffold for constructing activity‑based protein profiling (ABPP) probes directed at zinc‑dependent or iron‑dependent enzymes. The secondary amine linker provides sufficient conformational flexibility (4 rotatable bonds) to decouple the chelation event from the CuAAC tagging step, as evidenced by the structural comparison with rigid 5‑ethynylpicolinic acid . Enrichment or fluorescent labelling of probe‑bound targets can be achieved via CuAAC with azide‑functionalised reporters, a workflow validated by the extensive click chemistry literature [1].

Chiral Building Block for Asymmetric Synthesis of Picolinamide‑Based Enzyme Inhibitors

The racemic pent‑4‑yn‑2‑yl side chain provides a chiral amine substructure that can be resolved or elaborated asymmetrically to generate enantiomerically enriched picolinamide libraries. The pent‑4‑yn‑2‑yl motif is pharmacophorically validated by its presence in pralatrexate, where stereochemistry at this carbon is critical for target engagement [2]. Coupling the target compound, after ester protection, with diverse amine inputs yields picolinamide derivatives with a chiral alkynyl N‑substituent – a structural feature absent from libraries built on achiral 5‑[(prop‑2‑yn‑1‑yl)amino] analogs .

Immobilisation of Picolinate Chelators onto Solid Supports for Metal Affinity Chromatography

The terminal alkyne of the target compound enables covalent immobilisation onto azide‑functionalised agarose or magnetic beads via CuAAC, generating picolinate‑functionalised affinity resins for immobilised metal affinity chromatography (IMAC) or metalloprotein pull‑down experiments. The higher LogP (1.60) of the target compound compared to 5‑aminopicolinic acid may reduce non‑specific hydrophilic interactions on the resin, while the secondary amine linker spatially separates the metal‑binding site from the bead surface, preserving chelation capacity . This approach circumvents the need for pre‑activated picolinic acid NHS esters and offers a modular ‘click‑and‑chelate’ strategy for affinity resin preparation.

Fragment‑Based Drug Discovery Screening Libraries Focused on Metalloenzyme Targets

The target compound satisfies fragment‑based drug discovery (FBDD) criteria: MW 204.23 (<300 Da rule‑of‑three compliant), LogP 1.60 (<3), and TPSA 62.22 Ų. Its picolinic acid core provides intrinsic affinity for metalloenzyme active sites (e.g., methionine aminopeptidases, prolyl hydroxylases, dopamine β‑hydroxylase) [3], while the terminal alkyne offers a synthetic vector for fragment elaboration via click chemistry. The chiral methyl group introduces a shape‑based discrimination element not present in simpler alkyne‑picolinate fragments such as 5‑ethynylpicolinic acid (MW 147.13), potentially yielding more selective fragment hits in screening campaigns .

Application

Selection Property

Validation Focus

Metalloprotein ABPP probe synthesis

Dual chelation/click functionality

CuAAC efficiency, target enrichment, probe specificity

Asymmetric picolinamide inhibitor synthesis

Chiral alkynyl side chain

Enantiomeric resolution, stereochemical outcome in biological assays

IMAC resin functionalization

Alkyne for covalent immobilization

Metal binding capacity, ligand leaching after immobilization

Metalloenzyme-focused fragment library

Low-MW bifunctional scaffold

Fragment hit confirmation, metal chelation screening, linking strategies

• [1] Kolb, H.C.; Finn, M.G.; Sharpless, K.B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew. Chem. Int. Ed., 40, 2004–2021. DOI: 10.1002/1521-3773(20010601)40:11<2004::AID-ANIE2004>3.0.CO;2-5. View Source
• [2] FlyBase Chemical Report: Pralatrexate. https://flybase.org/reports/FBch0000964518.htm (accessed 2026-05-10). View Source
• [3] Wang, W.L. et al. (2003). Discovery and Structural Modification of Inhibitors of Methionine Aminopeptidases from Escherichia coli and Saccharomyces cerevisiae. J. Med. Chem., 46, 3451–3454. DOI: 10.1021/jm030209v. View Source